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Introduction
Suspenoidside B is a naturally occurring iridoid glycoside found in the plant Forsythia

suspensa.[1] This technical guide provides a comprehensive overview of the known physical,

chemical, and biological properties of Suspenoidside B, with a focus on its potential

therapeutic applications. The information is compiled to support further research and

development efforts in the fields of natural product chemistry, pharmacology, and drug

discovery.

Physical and Chemical Properties
Suspenoidside B is a white powder with a molecular formula of C25H30O12 and a molecular

weight of 522.50 g/mol .[2] While detailed experimental data for some physical properties are

not extensively published, its identity is routinely confirmed using ¹H-NMR spectroscopy and its

purity is typically assessed by High-Performance Liquid Chromatography (HPLC) to be ≥98%.

[2][3]

Table 1: Physical and Chemical Properties of Suspenoidside B
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Property Value Source(s)

Molecular Formula C25H30O12 [2]

Molecular Weight 522.50 g/mol

Appearance Powder

Purity ≥98% (by HPLC)

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Storage

Store protected from air and

light, refrigerated or frozen (2-8

°C)

Spectral Data:

Detailed ¹H-NMR and ¹³C-NMR spectral data from peer-reviewed publications are not readily

available. However, certificates of analysis for commercially available Suspenoidside B
confirm that its structure is consistent with ¹H-NMR analysis. Mass spectrometry data has been

obtained using UPLC-QTOF-MS/MS for its identification in plant extracts.

Biological Activities and Mechanisms of Action
Suspenoidside B has demonstrated notable biological activities, particularly hepatoprotective

effects. Emerging evidence also suggests potential anti-inflammatory and antioxidant

properties, which are common for compounds in its class.

Hepatoprotective Activity
Research has shown that Suspenoidside B exhibits hepatoprotective effects. In a study using

human liver cancer cells (HepG2), Suspenoidside B, at a concentration of 10 µM,

demonstrated a cell survival rate of 55.23% in a model of induced cell injury, indicating a

significant protective effect.

Potential Signaling Pathways in Hepatoprotection:
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The protective mechanism of Suspenoidside B in hepatocytes likely involves the modulation

of key signaling pathways related to cellular stress and apoptosis. Based on the known

mechanisms of similar natural glycosides, the following pathways may be implicated:

Cellular Stress (e.g., Toxin) Hepatocyte

Intervention

Protective Effects
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Mitochondrial
Dysfunction
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Apoptosis

Mitochondrial
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Caption: Potential hepatoprotective mechanism of Suspenoidside B.

Anti-inflammatory Activity
While direct studies on the anti-inflammatory mechanism of Suspenoidside B are limited,

many iridoid glycosides are known to exert anti-inflammatory effects through the inhibition of

pro-inflammatory signaling pathways such as NF-κB and MAPK.

Potential Anti-inflammatory Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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